Cas no 428871-08-3 (3-Ethyl-3-hydroxypentyl methanesulfonate)
428871-08-3 structure
Product Name:3-Ethyl-3-hydroxypentyl methanesulfonate
CAS No:428871-08-3
MF:C8H18O4S
MW:210.291121959686
CID:324509
PubChem ID:22272963
Update Time:2025-04-19
3-Ethyl-3-hydroxypentyl methanesulfonate Chemical and Physical Properties
Names and Identifiers
-
- 3-Ethyl-3-hydroxypentyl methanesulfonate
- (3-ethyl-3-hydroxypentyl) methanesulfonate
- 1,3-Pentanediol, 3-ethyl-, 1-methanesulfonate
- 3-Ethyl-3-hydroxypentylmethansulfonat
- FT-0646220
- DTXSID90624153
- A826051
- 1,3-Pentanediol,3-ethyl-,1-methanesulfonate
- 428871-08-3
- SCHEMBL6484013
- AKOS015950953
-
- Inchi: 1S/C8H18O4S/c1-4-8(9,5-2)6-7-12-13(3,10)11/h9H,4-7H2,1-3H3
- InChI Key: UTRJRIIRRBWEMQ-UHFFFAOYSA-N
- SMILES: S(C)(=O)(=O)OCCC(CC)(CC)O
Computed Properties
- Exact Mass: 210.09300
- Monoisotopic Mass: 210.093
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72A^2
- XLogP3: 1
Experimental Properties
- Density: 1.133±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 358.837°C at 760 mmHg
- Flash Point: 170.819°C
- Refractive Index: 1.464
- Solubility: Slightly soluble (5.3 g/l) (25 º C),
- PSA: 71.98000
- LogP: 1.98460
3-Ethyl-3-hydroxypentyl methanesulfonate Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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